Cas no 842121-00-0 (N-butylidene-2-methylpropane-2-sulfinamide)

• Product Name: N-butylidene-2-methylpropane-2-sulfinamide
• CAS No: 842121-00-0
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 4210785
• PubChem ID: 55282670
• Update Time: 2025-11-01

N-butylidene-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfinamide, N-butylidene-2-methyl-
• N-butylidene-2-methylpropane-2-sulfinamide
• 842121-00-0
• SCHEMBL26631608
• AKOS006343917
• 729559-10-8
• EN300-171154
• (NE)-N-butylidene-2-methylpropane-2-sulfinamide
• SCHEMBL9962942

• Inchi： 1S/C8H17NOS/c1-5-6-7-9-11(10)8(2,3)4/h7H,5-6H2,1-4H3
• InChI Key： ZBFJREMTWBYHFO-UHFFFAOYSA-N
• SMILES： CC(C)(S(N=CCCC)=O)C

Computed Properties

• Exact Mass: 175.10308534Da
• Monoisotopic Mass: 175.10308534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.6Ų

N-butylidene-2-methylpropane-2-sulfinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives

Additional information on N-butylidene-2-methylpropane-2-sulfinamide

Professional Introduction to N-butylidene-2-methylpropane-2-sulfinamide (CAS No. 842121-00-0)

N-butylidene-2-methylpropane-2-sulfinamide, with the chemical formula C₈H₁₃NO₂S, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 842121-00-0, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The presence of both a sulfinamide group and an alkenyl side chain makes it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of N-butylidene-2-methylpropane-2-sulfinamide involves a series of well-defined chemical reactions that highlight the compound's reactivity and adaptability. The sulfinamide functional group, characterized by its -SO₂NH₂ moiety, is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. This feature is particularly valuable in the development of drugs that require efficient absorption and distribution within the body.

In recent years, there has been a growing interest in sulfinamide derivatives as pharmacophores due to their demonstrated efficacy in modulating biological pathways. Research has shown that compounds containing the sulfinamide group can exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications. For instance, studies have explored the potential of N-butylidene-2-methylpropane-2-sulfinamide in inhibiting inflammatory pathways, which could lead to novel treatments for chronic inflammatory diseases.

The alkenyl side chain in N-butylidene-2-methylpropane-2-sulfinamide provides additional opportunities for chemical modification, allowing researchers to tailor the compound's properties for specific applications. This flexibility is particularly useful in drug design, where subtle changes in molecular structure can significantly impact biological activity. The combination of the sulfinamide group and the alkenyl side chain makes this compound a valuable scaffold for developing new chemical entities (CEIs) with enhanced pharmacological properties.

One of the most compelling aspects of N-butylidene-2-methylpropane-2-sulfinamide is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity. The sulfinamide group's ability to form hydrogen bonds and its compatibility with other functional groups make it an ideal candidate for constructing peptidomimetic cores.

Recent advancements in computational chemistry have further enhanced the understanding of N-butylidene-2-methylpropane-2-sulfinamide's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting its potential as an inhibitor or modulator. These insights have guided the design of more potent derivatives with improved binding affinities and selectivity.

The pharmaceutical industry has also shown interest in N-butylidene-2-methylpropane-2-sulfinamide for its potential role in developing treatments for neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for conditions such as Alzheimer's disease and Parkinson's disease. The ability of sulfinamide compounds to cross the blood-brain barrier is particularly advantageous for these applications.

In addition to its pharmaceutical applications, N-butylidene-2-methylpropane-2-sulfinamide has found utility in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. The sulfinamide group's polarity allows for strong intermolecular interactions, which can improve material properties such as adhesion and durability.

The future prospects of N-butylidene-2-methylpropane-2-sulfinamide are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to evolve, this compound is expected to play an increasingly important role in both academic research and industrial development. Its versatility and potential make it a cornerstone molecule in the quest for innovative solutions across multiple scientific disciplines.